Cas no 1564976-84-6 (5-Acetamido-2-methylpentanoic acid)

• Product Name: 5-Acetamido-2-methylpentanoic acid
• CAS No: 1564976-84-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5819193
• PubChem ID: 21035891
• Update Time: 2025-10-30

5-Acetamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-2-methylpentanoic acid
• EN300-7937213
• 1564976-84-6
• 5-Acetamido-2-methylpentanoic acid

• Inchi： 1S/C8H15NO3/c1-6(8(11)12)4-3-5-9-7(2)10/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： REOQKTSMDCYNKG-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCNC(C)=O)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 5-Acetamido-2-methylpentanoic acid

5-Acetamido-2-methylpentanoic Acid: A Comprehensive Overview

5-Acetamido-2-methylpentanoic acid (CAS No. 1564976-84-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as N-acetyl-2-methylpentanamide acid, is characterized by its unique structure and potential applications in drug development and biochemical research. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its potential uses and mechanisms of action.

The molecular structure of 5-acetamido-2-methylpentanoic acid consists of a pentanoic acid backbone with an acetamido group at the fifth position and a methyl group at the second position. This configuration imparts specific functional properties, making it a versatile molecule for various chemical reactions. The presence of the acetamido group introduces amide functionalities, which are known for their role in hydrogen bonding and stability in biological systems. Meanwhile, the methyl group adds steric bulk, influencing the molecule's solubility and reactivity.

Recent studies have focused on the synthesis of 5-acetamido-2-methylpentanoic acid using novel catalytic methods. Researchers have employed green chemistry principles to develop more efficient and environmentally friendly synthesis pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The biological activity of 5-acetamido-2-methylpentanoic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. In particular, its ability to modulate key inflammatory pathways has drawn attention in the context of chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, 5-acetamido-2-methylpentanoic acid has shown promise as a precursor in peptide synthesis. Its amide functionality allows for easy incorporation into peptide chains, enabling the creation of complex biomolecules with tailored functionalities. This attribute positions it as a valuable tool in drug discovery efforts targeting infectious diseases and cancer.

In terms of physical properties, 5-acetamido-2-methylpentanoic acid is known for its moderate solubility in organic solvents and limited aqueous solubility. This characteristic is advantageous in certain drug delivery systems where controlled release is desired. Researchers have explored its encapsulation within lipid nanoparticles and hydrogels to enhance bioavailability and targeted delivery.

The safety profile of 5-acetamido-2-methylpentanoic acid has also been evaluated in preclinical models. Acute toxicity studies indicate low toxicity at therapeutic doses, suggesting a favorable safety margin for potential clinical use. However, further long-term studies are required to fully assess its safety profile across different populations.

From an industrial perspective, the production of 5-acetamido-2-methylpentanoic acid involves multi-step synthetic processes that require precise control over reaction conditions. The optimization of these processes has been a subject of ongoing research, with particular emphasis on reducing byproduct formation and improving energy efficiency.

In conclusion, 5-acetamido-2-methylpentanoic acid (CAS No. 1564976-84-6) represents a promising compound with diverse applications in pharmaceuticals and biochemical research. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its potential as a valuable tool in modern medicine.